Cas no 54789-21-8 (2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one)
54789-21-8 structure
Product Name:2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one
CAS No:54789-21-8
MF:C13H16O
MW:188.265543937683
CID:2185656
PubChem ID:19016928
Update Time:2025-04-21
2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one
- MDEXPRSSTUKHJZ-UHFFFAOYSA-N
- AKOS018397222
- DB-302260
- 3,3,4,7-tetramethylindan-1-one
- SCHEMBL9056340
- 3,3,4,7-Tetramethyl-indan-1-one
- 3,3,4,7-Tetramethyl-1-indanone
- 54789-21-8
-
- Inchi: 1S/C13H16O/c1-8-5-6-9(2)12-11(8)10(14)7-13(12,3)4/h5-6H,7H2,1-4H3
- InChI Key: MDEXPRSSTUKHJZ-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=CC=C(C)C=2C(C)(C)C1
Computed Properties
- Exact Mass: 188.120115130Da
- Monoisotopic Mass: 188.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
54789-21-8 (2,3-Dihydro-3,3,4,7-tetramethyl-1h-inden-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk